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Compound of Interest

Compound Name: 5-Bromovaleronitrile

Cat. No.: B1265816 Get Quote

Technical Guide: Physical Properties of 5-
Bromovaleronitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 5-
Bromovaleronitrile (CAS No: 5414-21-1), a versatile intermediate in organic synthesis. The

data presented herein is crucial for reaction design, process scale-up, and safety assessments

in a laboratory and industrial setting.

Core Physical Properties
The accurate determination of physical properties such as boiling point and density is

fundamental to the handling, purification, and application of 5-Bromovaleronitrile in synthetic

chemistry.

Data Presentation
The following table summarizes the reported physical properties of 5-Bromovaleronitrile.
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Property Value Conditions

Boiling Point 110-111 °C at 11-12 mmHg (Torr)

118-121 °C at 13 mmHg (Torr)[1]

Density 1.388 g/mL at 25 °C[2][3]

1.3989 g/cm³ at 20 °C[4]

1.40 g/mL at 20 °C

Molecular Formula C₅H₈BrN

Molecular Weight 162.03 g/mol [2][4][5]

Experimental Protocols
While specific experimental data for the determination of these properties for 5-
Bromovaleronitrile are not publicly detailed, the following represents standard and rigorous

methodologies for obtaining such data for a liquid compound.

Determination of Boiling Point under Reduced Pressure
Given that 5-Bromovaleronitrile has a relatively high boiling point at atmospheric pressure,

which can lead to decomposition, its boiling point is typically determined under reduced

pressure (vacuum distillation).

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By reducing the external pressure, the boiling point is lowered.

Apparatus:

Distillation flask (round-bottom flask)

Claisen adapter

Thermometer and adapter

Condenser (Liebig or similar)
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Receiving flask

Vacuum source (e.g., vacuum pump)

Manometer

Heating mantle with a stirrer

Boiling chips or a magnetic stir bar

Procedure:

A sample of 5-Bromovaleronitrile (e.g., 5-10 mL) is placed in the distillation flask along with

boiling chips or a magnetic stir bar to ensure smooth boiling.

The distillation apparatus is assembled, ensuring all joints are properly sealed. The

thermometer bulb should be positioned so that its top is level with the bottom of the side arm

leading to the condenser.

The system is connected to a vacuum source, and the pressure is carefully reduced to the

desired level (e.g., 11-12 mmHg) as measured by the manometer.

The liquid is gently heated using a heating mantle.

The temperature is recorded when the liquid is boiling, and a steady stream of condensate is

observed on the thermometer bulb and dripping into the condenser. This stable temperature

is the boiling point at the recorded pressure.

Determination of Density using a Pycnometer
A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of the density of a liquid.[2]

Principle: Density is calculated from the mass of the liquid that completely fills the known

volume of the pycnometer at a specific temperature.

Apparatus:
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Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance (mass m₁).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

(e.g., 25.0 °C) until it reaches thermal equilibrium.[2] The volume is adjusted precisely, the

exterior is dried, and it is weighed again (mass m₂). The volume of the pycnometer (V) can

be calculated using the known density of water at that temperature.

The pycnometer is emptied, thoroughly dried, and then filled with 5-Bromovaleronitrile.

The filled pycnometer is again brought to the constant temperature in the water bath, the

volume is adjusted, the exterior is dried, and it is weighed (mass m₃).

The density of 5-Bromovaleronitrile (ρ) at the specified temperature is calculated using the

formula: ρ = (m₃ - m₁) / V

Logical Workflow Diagram
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 5-Bromovaleronitrile.
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Workflow for Physical Property Determination of 5-Bromovaleronitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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